Cas no 90043-90-6 (7,7-Dimethyl-3,4,7,8-tetrahydro-2,5(1H,6H)-quinolinedione)
90043-90-6 structure
Product Name:7,7-Dimethyl-3,4,7,8-tetrahydro-2,5(1H,6H)-quinolinedione
CAS No:90043-90-6
MF:C11H15NO2
MW:193.242303133011
CID:994522
PubChem ID:342603
Update Time:2025-04-20
7,7-Dimethyl-3,4,7,8-tetrahydro-2,5(1H,6H)-quinolinedione Chemical and Physical Properties
Names and Identifiers
-
- 7,7-dimethyl-3,4,6,8-tetrahydro-1H-quinoline-2,5-dione
- 7,7-dimethyl-4,6,7,8-tetrahydroquinoline-2,5(1h,3h)-dione
- SMR001875332
- MLS003171441
- 90043-90-6
- NGPKIDFIVUHWBD-UHFFFAOYSA-N
- SCHEMBL9803410
- 7,7-Dimethyl-3,4,7,8-tetrahydro-2,5(1H,6H)-quinolinedione
- DTXSID30321674
- CHEMBL3561009
- NSC379657
- NSC-379657
-
- Inchi: 1S/C11H15NO2/c1-11(2)5-8-7(9(13)6-11)3-4-10(14)12-8/h3-6H2,1-2H3,(H,12,14)
- InChI Key: NGPKIDFIVUHWBD-UHFFFAOYSA-N
- SMILES: O=C1C2CCC(NC=2CC(C)(C)C1)=O
Computed Properties
- Exact Mass: 193.11
- Monoisotopic Mass: 193.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- Density: 1.14
- Boiling Point: 389.3°C at 760 mmHg
- Flash Point: 170.3°C
- Refractive Index: 1.533
- PSA: 46.17000
- LogP: 1.86840
7,7-Dimethyl-3,4,7,8-tetrahydro-2,5(1H,6H)-quinolinedione Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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